1-[(5-ethyl-2-thienyl)carbonyl]-4-(2-phenylethyl)piperazine

• IUPAC Name: (5-ethylthiophen-2-yl)-[4-(2-phenylethyl)piperazin-1-yl]methanone
• InChI: InChI=1S/C19H24N2OS/c1-2-17-8-9-18(23-17)19(22)21-14-12-20(13-15-21)11-10-16-6-4-3-5-7-16/h3-9H,2,10-15H2,1H3
• InChI Key: YKLKNYDTJVGEJP-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(S1)C(=O)N2CCN(CC2)CCC3=CC=CC=C3
• Molecular Formula: C19H24N2OS
• Molecular Weight: 328.5 g/mol

Description

1-[(5-ethyl-2-thienyl)carbonyl]-4-(2-phenylethyl)piperazine, also known as TCB-2, is a synthetic compound that belongs to the class of phenylethylamines. It is a derivative of the hallucinogenic drug, mescaline, and is known for its psychoactive properties. TCB-2 has gained attention in the scientific community due to its potential use in research as a tool to study the brain and its functions.

Mechanism of Action

The mechanism of action of 1-[(5-ethyl-2-thienyl)carbonyl]-4-(2-phenylethyl)piperazine involves its binding to the 5-HT2A receptor. This receptor is involved in the regulation of mood, perception, and cognition. Binding of 1-[(5-ethyl-2-thienyl)carbonyl]-4-(2-phenylethyl)piperazine to this receptor leads to the activation of various signaling pathways, which ultimately result in changes in brain function and behavior.
Biochemical and Physiological Effects:
1-[(5-ethyl-2-thienyl)carbonyl]-4-(2-phenylethyl)piperazine has been shown to produce a range of biochemical and physiological effects. These include changes in mood, perception, and cognition, as well as alterations in heart rate and blood pressure. 1-[(5-ethyl-2-thienyl)carbonyl]-4-(2-phenylethyl)piperazine has also been shown to produce visual hallucinations, which are a common feature of other hallucinogenic drugs.

Advantages and Limitations for Lab Experiments

One advantage of using 1-[(5-ethyl-2-thienyl)carbonyl]-4-(2-phenylethyl)piperazine in lab experiments is its specificity for the 5-HT2A receptor. This allows researchers to study the effects of this receptor in isolation, without the confounding effects of other receptors. However, one limitation of using 1-[(5-ethyl-2-thienyl)carbonyl]-4-(2-phenylethyl)piperazine is its potential for producing unwanted side effects, such as visual hallucinations, which can interfere with the interpretation of experimental results.

Future Directions

There are several future directions for the use of 1-[(5-ethyl-2-thienyl)carbonyl]-4-(2-phenylethyl)piperazine in scientific research. One area of interest is the investigation of the role of the 5-HT2A receptor in psychiatric disorders, such as depression and anxiety. 1-[(5-ethyl-2-thienyl)carbonyl]-4-(2-phenylethyl)piperazine may also be useful in the development of new drugs for the treatment of these disorders. Another area of interest is the study of the effects of 1-[(5-ethyl-2-thienyl)carbonyl]-4-(2-phenylethyl)piperazine on brain function and behavior in animal models, which may provide insights into the mechanisms of action of other hallucinogenic drugs. Additionally, the development of new synthesis methods for 1-[(5-ethyl-2-thienyl)carbonyl]-4-(2-phenylethyl)piperazine may allow for the production of larger quantities of the compound, which could facilitate its use in future research studies.
Conclusion:
In conclusion, 1-[(5-ethyl-2-thienyl)carbonyl]-4-(2-phenylethyl)piperazine is a synthetic compound that has gained attention in the scientific community due to its potential use in research as a tool to study the brain and its functions. Its specificity for the 5-HT2A receptor makes it a valuable tool for investigating the role of this receptor in brain function and behavior. However, its potential for producing unwanted side effects must be taken into consideration when interpreting experimental results. Further research is needed to fully understand the potential applications of 1-[(5-ethyl-2-thienyl)carbonyl]-4-(2-phenylethyl)piperazine in scientific research.

Synthesis Methods

The synthesis of 1-[(5-ethyl-2-thienyl)carbonyl]-4-(2-phenylethyl)piperazine involves the reaction of 2-phenylethylamine with 5-ethyl-2-thiophene carboxylic acid chloride in the presence of a base. The resulting product is then reduced to yield 1-[(5-ethyl-2-thienyl)carbonyl]-4-(2-phenylethyl)piperazine. The synthesis of 1-[(5-ethyl-2-thienyl)carbonyl]-4-(2-phenylethyl)piperazine is a complex process that requires expertise in organic chemistry.

Scientific Research Applications

1-[(5-ethyl-2-thienyl)carbonyl]-4-(2-phenylethyl)piperazine has been used in scientific research to study the brain and its functions. It has been shown to bind to the serotonin receptor 5-HT2A, which is involved in the regulation of mood, perception, and cognition. 1-[(5-ethyl-2-thienyl)carbonyl]-4-(2-phenylethyl)piperazine has also been used to study the effects of hallucinogens on the brain and to investigate the mechanisms of action of these drugs.